5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 3-(3-methoxyphenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C14H11F3O3/c1-19-12-4-2-3-9(6-12)10-5-11(18)8-13(7-10)20-14(15,16)17/h2-8,18H,1H3
• InChI Key: MQRSFHTUUGLYKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C14H11F3O3
• DSSTOX Substance ID: DTXSID00686545
• Molecular Weight: 284.23 g/mol
• CAS No.: 1261948-86-0

Description

5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol is an organic compound characterized by the presence of both methoxy and trifluoromethoxy functional groups attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol typically involves the use of Suzuki–Miyaura coupling reactions. This method is favored due to its mild reaction conditions and high functional group tolerance . The general procedure involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst and a base. The reaction is usually carried out in an organic solvent such as tetrahydrofuran (THF) or toluene at elevated temperatures.

Industrial Production Methods

Industrial production of 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and scalability of the process . Additionally, the purification of the final product is achieved through techniques such as recrystallization or chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol undergoes various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced under specific conditions to yield different derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur, particularly at the positions ortho and para to the phenol group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group can yield quinones, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical structure.

Industry: It is used in the development of advanced materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism by which 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol exerts its effects involves interactions with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the trifluoromethoxy group can enhance the compound’s lipophilicity and membrane permeability . These interactions can modulate various biochemical pathways, leading to the observed biological activities.

Comparison with Similar Compounds

Similar Compounds

4-Methoxyphenol: Similar in structure but lacks the trifluoromethoxy group.

3-Trifluoromethoxyphenol: Similar but lacks the methoxy group on the aromatic ring.

5-(3-Methoxyphenyl)-2-trifluoromethoxyphenol: A positional isomer with different substitution patterns.

Uniqueness

5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol is unique due to the presence of both methoxy and trifluoromethoxy groups, which confer distinct chemical and biological properties.